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Compound of Interest

Compound Name: Relomycin

Cat. No.: B1679263

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Relomycin, also known as Tylosin D, is a macrolide antibiotic effective against a broad
spectrum of Gram-positive bacteria.[1][2] It is a component of the commercially available
antibiotic Tylosin, which is a mixture of Tylosin A, B, C, and D. Tylosin A is the major
component, contributing to most of the bacteriostatic activity.[3] The primary mechanism of
action for Relomycin and other macrolides is the inhibition of bacterial protein synthesis. This
is achieved through binding to the 50S ribosomal subunit, thereby preventing the elongation of
the polypeptide chain.[1][4][5]

In research settings, Relomycin can be used for various applications, including:

o Antimicrobial Susceptibility Testing: Determining the minimum inhibitory concentration (MIC)
against susceptible bacterial strains.

 In Vitro Studies: Investigating the anti-inflammatory effects of macrolides. For instance,
Tylosin has been shown to inhibit the production of nitric oxide (NO) and prostaglandin E2
(PGE2) in LPS-stimulated macrophages at concentrations of 10-20 pug/mL.[6]

o Cell Culture: As a selection agent or to prevent bacterial contamination in mammalian cell
cultures. A recommended working concentration for this purpose is 8 pg/mL (achieved by a
1:1000 dilution of an 8 mg/mL stock solution).[7]
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The choice of solvent for preparing a Relomycin stock solution depends on the intended
application and the desired concentration. While Tylosin base has low water solubility, its
tartrate salt is readily soluble in water.[8] For research purposes, organic solvents like Dimethyl
Sulfoxide (DMSO) and ethanol are commonly used to achieve high concentration stock
solutions.

Quantitative Data Summary

The following tables provide a summary of the key quantitative data for preparing and using
Relomycin (Tylosin) stock solutions.

Table 1: Physicochemical Properties of Relomycin (Tylosin)

Property Value Reference
Synonyms Tylosin D 9]
Molecular Formula C46H79NO17
Molecular Weight 918.1 g/mol [10]
Appearance White to buff-colored powder [8]

Table 2: Solubility of Relomycin (Tylosin)
Solvent Solubility (approximate) Reference(s)
DMSO 25 - 100 mg/mL [3][11][12]
Ethanol 30 mg/mL [31[13]
Methanol Freely soluble [10]

Water (Tylosin Base)

Slightly soluble

[8]

Water (Tylosin Tartrate)

200 mg/mL

[°]

Propylene Glycol/Water

200 mg/mL (for Tylosin Tartrate

in a 1:1 ratio)

[8]
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Table 3: Recommended Storage Conditions

Storage Shelf Life

Form . Reference
Temperature (approximate)

Powder -20°C > 4 years [3]

Stock Solution in 1 year (in solvent at
-20°C or -80°C

Solvent -80°C)

Table 4: Typical Working Concentrations

Application Working Concentration Reference(s)

Mammalian Cell Culture

8 pg/mL 7
(contamination control) Ha 7l
Anti-inflammatory Studies (in
] 10 - 20 pg/mL [6]
vitro)
Antibacterial Susceptibility ] )
Varies by strain [6]

Testing (MIC)

Experimental Protocols

Protocol 1: Preparation of a 25 mg/mL Relomycin Stock
Solution in DMSO

Materials:

Relomycin (Tylosin) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer
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Sterile syringe filter (0.22 pm)

Procedure:

Weighing: Accurately weigh out the desired amount of Relomycin powder using a calibrated
analytical balance in a sterile weighing boat. For example, to prepare 1 mL of a 25 mg/mL
stock solution, weigh 25 mg of Relomycin.

Dissolving: Aseptically transfer the weighed powder into a sterile tube. Add the appropriate
volume of anhydrous DMSO to achieve a final concentration of 25 mg/mL.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a 37°C water bath can aid dissolution if necessary.

Sterilization (Optional but Recommended): For applications requiring sterile conditions, filter
the stock solution through a 0.22 um syringe filter into a new sterile tube. This is particularly
important for cell culture applications.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
cryovials to avoid repeated freeze-thaw cycles. Label each aliquot clearly with the name of
the compound, concentration, solvent, and date of preparation. Store the aliquots at -20°C or
-80°C.

Protocol 2: Preparation of a 30 mg/mL Relomycin Stock
Solution in Ethanol

Materials:

Relomycin (Tylosin) powder

100% Ethanol

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer
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Procedure:

Weighing: In a sterile weighing boat, accurately weigh the desired amount of Relomycin
powder. For 1 mL of a 30 mg/mL stock, weigh 30 mg.

o Dissolving: Aseptically transfer the powder to a sterile tube. Add the calculated volume of
100% ethanol.

e Mixing: Securely cap the tube and vortex until the solid is fully dissolved.

» Aliquoting and Storage: Dispense the stock solution into sterile, single-use aliquots. Clearly
label each vial and store at -20°C.

Visualizations
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Experimental Workflow: Relomycin Stock Solution Preparation
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Caption: Workflow for preparing a sterile Relomycin stock solution.
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Mechanism of Action: Relomycin Inhibition of Bacterial Protein Synthesis

Relomycin Bacterial 50S Ribosomal Subunit

Binding to 50S Subunit

Inhibition of Translocation

Bacterial Protein Synthesis

Bacteriostatic Effect / Cell Death
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Caption: Signaling pathway of Relomycin's antibacterial action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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